N-[1-(furan-3-carbonyl)piperidin-4-yl]-2-methylbenzamide

• IUPAC Name: N-[1-(furan-3-carbonyl)piperidin-4-yl]-2-methylbenzamide
• InChI: InChI=1S/C18H20N2O3/c1-13-4-2-3-5-16(13)17(21)19-15-6-9-20(10-7-15)18(22)14-8-11-23-12-14/h2-5,8,11-12,15H,6-7,9-10H2,1H3,(H,19,21)
• InChI Key: BPPNZWOSIMRXDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2CCN(CC2)C(=O)C3=COC=C3
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N-[1-(furan-3-carbonyl)piperidin-4-yl]-2-methylbenzamide, also known as FCPR03, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. FCPR03 belongs to the class of piperidine-based compounds and has been synthesized using a multi-step synthetic route.

Mechanism of Action

The mechanism of action of N-[1-(furan-3-carbonyl)piperidin-4-yl]-2-methylbenzamide involves the inhibition of various signaling pathways that are involved in the pathogenesis of various diseases. This compound has been shown to inhibit the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines. This compound has also been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in the growth and proliferation of cancer cells. Additionally, this compound has been shown to inhibit the TGF-β/Smad pathway, which is involved in the activation of fibroblasts.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. This compound has also been shown to induce apoptosis and inhibit cell proliferation in cancer cells. Additionally, this compound has been shown to inhibit the activation of fibroblasts and reduce the levels of collagen in fibrotic tissues.

Advantages and Limitations for Lab Experiments

N-[1-(furan-3-carbonyl)piperidin-4-yl]-2-methylbenzamide has several advantages and limitations for lab experiments. One of the advantages is that it exhibits potent anti-inflammatory, anti-cancer, and anti-fibrotic properties, making it a promising therapeutic candidate. However, one of the limitations is that it has not been extensively studied in vivo, and its pharmacokinetic and pharmacodynamic properties are not well understood.

Future Directions

There are several future directions for the study of N-[1-(furan-3-carbonyl)piperidin-4-yl]-2-methylbenzamide. One of the future directions is to investigate its pharmacokinetic and pharmacodynamic properties in vivo. Another future direction is to study its efficacy in animal models of inflammatory, cancer, and fibrotic diseases. Additionally, further studies are needed to elucidate its mechanism of action and identify potential molecular targets. Finally, the development of this compound derivatives with improved pharmacokinetic and pharmacodynamic properties is also a potential future direction.
Conclusion
In conclusion, this compound is a novel small molecule that exhibits promising therapeutic potential in various scientific research applications. It possesses anti-inflammatory, anti-cancer, and anti-fibrotic properties and inhibits various signaling pathways involved in the pathogenesis of various diseases. While this compound has several advantages and limitations for lab experiments, there are several future directions for its study, including investigating its pharmacokinetic and pharmacodynamic properties in vivo, studying its efficacy in animal models, elucidating its mechanism of action, and developing derivatives with improved properties.

Synthesis Methods

The synthesis of N-[1-(furan-3-carbonyl)piperidin-4-yl]-2-methylbenzamide involves a multi-step synthetic route that includes the reaction of furan-3-carboxylic acid with piperidine, followed by the reaction of the resulting compound with 2-methylbenzoyl chloride. The final product is obtained after purification and characterization using various analytical techniques such as NMR and mass spectrometry.

Scientific Research Applications

N-[1-(furan-3-carbonyl)piperidin-4-yl]-2-methylbenzamide has been shown to exhibit promising therapeutic potential in various scientific research applications. It has been found to possess anti-inflammatory, anti-cancer, and anti-fibrotic properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, which are involved in the pathogenesis of various inflammatory diseases. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, this compound has been shown to inhibit the activation of fibroblasts, which are involved in the pathogenesis of fibrotic diseases.